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Compound of Interest

Compound Name: 2,3-Dibromoacrylic acid

Cat. No.: B11927356

CAS Number: 24767-86-0

For Researchers, Scientists, and Drug Development Professionals

Core Data Summary

This technical guide provides a comprehensive overview of 2,3-Dibromoacrylic acid, a
halogenated unsaturated carboxylic acid. The information presented is intended to support
research, synthesis, and drug development activities.

Property Value Reference
CAS Number 24767-86-0 [11[2]
Molecular Formula C3H2Br20:2 [1]
Molecular Weight 229.856 g/mol [1]

SMILES OC(=0)C(Br)=CBr [2]

LogP 1.70220 [1]

PSA 37.30000 [1]

Synthesis and Experimental Protocols
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The synthesis of 2,3-Dibromoacrylic acid typically involves a two-step process: the
bromination of acrylic acid to form 2,3-dibromopropionic acid, followed by dehydrobromination
to yield the target compound.

Synthesis of 2,3-Dibromopropionic Acid

Reaction:

Acrylic Acid + Br2 Addition Reaction > 2,3-Dibromopropionic Acid

Click to download full resolution via product page
Caption: Synthesis of 2,3-dibromopropionic acid from acrylic acid.
Experimental Protocol:

This protocol is adapted from a patented process for the synthesis of a related derivative and
describes the formation of the precursor, 2,3-dibromopropionic acid.[3]

Materials:
e Acrylic acid (100 g)
e Bromine (224 g)

Procedure:

Charge a suitable reactor with 224 g of bromine at a temperature of 15-20°C.

With continuous stirring, add 100 g of acrylic acid uniformly over a period of 8 hours.

During the addition, the temperature will rise, and the reaction mixture will begin to reflux.

After the addition is complete, continue stirring for 30 minutes at a temperature of 64-66°C.

The resulting product is a melt of 2,3-dibromopropionic acid.[3]
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Note: This reaction is exothermic and involves corrosive and hazardous materials. Appropriate
safety precautions, including the use of a fume hood and personal protective equipment, are
essential.

Synthesis of 2,3-Dibromoacrylic Acid
(Dehydrobromination)

While a specific, detailed experimental protocol for the dehydrobromination of 2,3-
dibromopropionic acid to 2,3-dibromoacrylic acid was not found in the surveyed literature, this
transformation is a standard organic reaction. Typically, it would involve treating the 2,3-
dibromopropionic acid with a base to induce elimination of HBr. The choice of base and
reaction conditions would influence the yield and purity of the final product.

General Workflow:

2 3-Dibromopropionic Acid Reaction with Base > Aqueous Workup Purification
! prop! (e.g., NaHCOs, EtsN) (Acidification & Extraction) (Crystallization or Chromatography)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,3-dibromoacrylic acid.

Spectroscopic Data

Specific spectroscopic data for 2,3-Dibromoacrylic acid is not readily available in public
databases. However, data for structurally related compounds can provide an indication of the
expected spectral features.
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Spectroscopic Data for Related

Compounds
Compound Data

Mass Spectrum (electron ionization): Key
Ethyl 2,3-dibromopropionate fragments and their relative intensities can be

found in the NIST WebBook.[4]

Mass Spectrum (electron ionization): Available

2,3-Dibromopropanoic acid )
in the NIST WebBook.[5]

1H NMR and IR spectra: Available on PubChem.
[6]

2-Bromoacrylic acid

1H and 3C NMR, IR, and Mass Spectra:
Acrylic acid Extensive data is available in various
databases.[7][8][9]

Applications in Research and Drug Development

While 2,3-Dibromoacrylic acid itself is primarily classified as a chemical intermediate, its
structural motif and the reactivity of the acrylic acid moiety suggest potential applications in
several areas of drug development and research.

Versatile Chemical Intermediate

2,3-Dibromoacrylic acid serves as a versatile intermediate in organic synthesis.[2] The
presence of two bromine atoms and a carboxylic acid group allows for a variety of chemical
transformations to build more complex molecules.

Potential as a Bioactive Scaffold

Acrylic acid and its derivatives are known to exhibit a range of biological activities and are used
in the development of various therapeutic agents. Although specific studies on the biological
activity of 2,3-dibromoacrylic acid are limited, related structures have been investigated for
their potential as:
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e Enzyme Inhibitors: Boronic acid derivatives, which can be conceptually related to a,[3-
unsaturated carbonyl compounds, have been explored as inhibitors of enzymes like 3-
lactamases.[10] The electrophilic nature of the double bond in 2,3-dibromoacrylic acid
could potentially make it a target for nucleophilic residues in enzyme active sites.

e Anticancer Agents: The synthesis and biological evaluation of various acrylic acid derivatives
have been a subject of interest in the development of new anticancer agents. For instance,
derivatives of furo[2,3-d]pyrimidine incorporating an acrylic acid moiety have been
investigated as EGFR inhibitors.[11]

Signaling Pathway Involvement (Hypothetical)

There is no direct evidence linking 2,3-Dibromoacrylic acid to specific signaling pathways.
However, based on the known roles of related compounds, a hypothetical involvement could be
considered. For example, some a,3-unsaturated carbonyl compounds are known to interact
with cellular nucleophiles, such as cysteine residues in proteins, which can modulate the
activity of signaling pathways.

2,3-Dibromoacrylic Acid
(Electrophilic Center)

ovalent Modification

Signaling Protein
(with nucleophilic residue, e.g., Cysteine)

‘\/lodulation of Activity
Y

(Downstream Signaling Pathway)
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Caption: Hypothetical interaction with a signaling pathway.

It is important to emphasize that this is a speculative pathway and requires experimental
validation.

Safety Information

Detailed safety information for 2,3-Dibromoacrylic acid is not extensively documented in
publicly available sources. However, based on its structure as a halogenated carboxylic acid, it
should be handled with care. Related compounds, such as 2,3-dibromopropionic acid, are
known to cause severe skin burns and eye damage.[12] Appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. 2,3-Dibromoacrylic acid - Immunomart [immunomart.com]

3. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google
Patents [patents.google.com]

e 4. Propanoic acid, 2,3-dibromo-, ethyl ester [webbook.nist.gov]

¢ 5. Propanoic acid, 2,3-dibromo- [webbook.nist.gov]

e 6. 2-Bromoacrylic acid | C3H3BrO2 | CID 82633 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 7.rsc.org [rsc.org]

¢ 8. spectrabase.com [spectrabase.com]

e 9. Acrylic acid(79-10-7) 13C NMR spectrum [chemicalbook.com]

¢ 10. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11927356?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromopropionic-acid
https://www.benchchem.com/product/b11927356?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://immunomart.com/product/23-dibromoacrylic-acid/
https://patents.google.com/patent/US5344977A/en
https://patents.google.com/patent/US5344977A/en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3674133&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C600055&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylic-acid
https://www.rsc.org/suppdata/c9/sc/c9sc06217c/c9sc06217c1.pdf
https://spectrabase.com/compound/9fUvYNOkxN5
https://www.chemicalbook.com/SpectrumEN_79-10-7_13CNMR.htm
https://www.mdpi.com/1422-0067/26/9/4182
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. Design, Synthesis, Biological Evaluation, and In Silico Studies of Novel Furo[2,3-
d]pyrimidine Derivatives as EGFR Inhibitors With Potential Antitumor Activity - PubMed
[pubmed.ncbi.nim.nih.gov]

e 12. 2,3-Dibromopropionic acid | C3H4Br202 | CID 11746 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [In-Depth Technical Guide: 2,3-Dibromoacrylic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11927356#2-3-dibromoacrylic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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